Cas no 86847-73-6 (N-(3-Methylpyridin-4-yl)pivalamide)
N-(3-Methylpyridin-4-yl)pivalamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Methylpyridin-4-yl)pivalamide
- 2,2-dimethyl-N-(3-methylpyridin-4-yl)propanamide
- SXVKIRKKOMRKBC-UHFFFAOYSA-N
- SCHEMBL4153508
- 2,2-dimethyl-N-(3-methylpyridin-4-yl)propionamide
- 86847-73-6
- AKOS013019972
- DB-211381
- 2,2-Dimethyl-N-(3-methyl-4-pyridinyl)propanamide
-
- Inchi: 1S/C11H16N2O/c1-8-7-12-6-5-9(8)13-10(14)11(2,3)4/h5-7H,1-4H3,(H,12,13,14)
- InChI Key: SXVKIRKKOMRKBC-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C)C)NC1C=CN=CC=1C
Computed Properties
- Exact Mass: 192.126263138g/mol
- Monoisotopic Mass: 192.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 42Ų
N-(3-Methylpyridin-4-yl)pivalamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM171140-5g |
N-(3-methylpyridin-4-yl)pivalamide |
86847-73-6 | 95% | 5g |
$330 | 2023-01-02 | |
| Chemenu | CM171140-10g |
N-(3-methylpyridin-4-yl)pivalamide |
86847-73-6 | 95% | 10g |
$450 | 2021-08-05 | |
| Alichem | A029188839-5g |
N-(3-Methylpyridin-4-yl)pivalamide |
86847-73-6 | 95% | 5g |
$400.00 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633826-5g |
N-(3-methylpyridin-4-yl)pivalamide |
86847-73-6 | 98% | 5g |
¥3171.00 | 2024-04-27 | |
| Crysdot LLC | CD11040671-10g |
N-(3-Methylpyridin-4-yl)pivalamide |
86847-73-6 | 95+% | 10g |
$476 | 2024-07-18 |
N-(3-Methylpyridin-4-yl)pivalamide Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on N-(3-Methylpyridin-4-yl)pivalamide
N-(3-Methylpyridin-4-yl)pivalamide: A Comprehensive Overview
N-(3-Methylpyridin-4-yl)pivalamide is a highly specialized compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the class of pyridine derivatives, which are known for their diverse applications in pharmaceuticals and biochemistry. Its unique structure, combining a pivalamide group with a substituted pyridine ring, makes it a promising candidate for various biomedical investigations.
Recent studies have highlighted the potential of N-(3-Methylpyridin-4-yl)pivalamide in drug discovery and development. The compound's ability to modulate specific biological pathways has been explored in-depth, particularly its interaction with enzymatic mechanisms. These investigations have provided valuable insights into its therapeutic potential, particularly in the treatment of neurodegenerative disorders and inflammatory diseases.
The synthesis of N-(3-Methylpyridin-4-yl)pivalamide is a testament to the advancements in organic chemistry. The combination of pivalamide with a 3-methylpyridine moiety requires precise control over reaction conditions to ensure optimal yields and purity. This synthesis process has been optimized in recent years, making it more accessible for large-scale production and further biological testing.
One of the most exciting developments involving N-(3-Methylpyridin-4-yl)pivalamide is its application as a bioisostere in medicinal chemistry. By replacing certain groups within the molecule, researchers have been able to enhance its pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug efficacy and safety.
Furthermore, the compound's role in targeted drug delivery systems has been explored. Its ability to act as a carrier molecule or a scaffold for prodrug development has opened new avenues for personalized medicine. This approach leverages the compound's structural features to deliver therapeutic agents directly to specific tissues, minimizing systemic side effects.
Recent advancements in computational chemistry have also contributed to our understanding of N-(3-Methylpyridin-4-yl)pivalamide's molecular interactions. Through the use of advanced modeling techniques, researchers have gained deeper insights into how the compound binds to its target proteins and enzymes. These findings are instrumental in refining its structure for improved therapeutic outcomes.
In conclusion, N-(3-Methylpyridin-4-yl)pivalamide represents a significant advancement in the field of biomedical research. Its unique properties and versatile applications make it a valuable tool for scientists and researchers seeking innovative solutions to complex medical challenges. As our understanding of its biological mechanisms continues to evolve, so too will its potential to revolutionize therapeutic interventions.
86847-73-6 (N-(3-Methylpyridin-4-yl)pivalamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)